2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[1-(4-fluorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylethanone
• InChI: InChI=1S/C26H22FN3OS/c1-18-6-8-20(9-7-18)24-16-28-26(30(24)22-12-10-21(27)11-13-22)32-17-25(31)29-15-14-19-4-2-3-5-23(19)29/h2-13,16H,14-15,17H2,1H3
• InChI Key: JQINAFCNJOZJTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C26H22FN3OS
• Molecular Weight: 443.5 g/mol

Description

2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C26H22FN3OS and its molecular weight is 443.54. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel compounds through synthetic chemistry techniques aiming to explore their potential biological applications. For instance, compounds have been synthesized for their potential anti-oxidant and anti-microbial activities, with some showing excellent activities compared to standard drugs (C. Gopi, V. G. Sastry, M. Dhanaraju, 2016). Another study focused on the synthesis of novel Schiff bases and their antimicrobial activity, highlighting the importance of chemical modifications in enhancing biological properties (Divyaraj Puthran et al., 2019).

Potential Biological Activities

The synthesized compounds exhibit a range of biological activities, including anti-oxidant, anti-microbial, and potentially anti-cancer properties. For example, some compounds have demonstrated significant anti-bacterial and anti-fungal activities, suggesting their potential as novel therapeutic agents (Rajesh H. Vekariya et al., 2017). Additionally, compounds with a thiazole derivative have shown promising activities against breast cancer cells, indicating the potential for developing new anti-cancer treatments (H. Mahmoud et al., 2021).

Molecular Structure and Docking Studies

Studies have also focused on the molecular structure and docking analyses to understand the interaction of these compounds with biological targets. For instance, molecular docking studies suggest that certain compounds might exhibit inhibitory activity against specific proteins, potentially acting as anti-neoplastic agents (Y. Mary et al., 2015).